Propyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate
Description
Propyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate is a chemical compound used for proteomics research . It has a molecular formula of C16H19NO4S and a molecular weight of 321.4 .
Molecular Structure Analysis
The molecular structure of Propyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Attached to this ring is a carboxylate group (COO-) and an amino group (NH2). The thiophene ring is also substituted with a 3,4-dimethoxyphenyl group .Scientific Research Applications
Anti-Inflammatory Properties
Thiophene derivatives have been reported to possess anti-inflammatory properties . They can be used in the development of drugs to treat conditions caused by inflammation.
Anti-Psychotic Applications
Thiophene-based compounds have shown potential in the treatment of various psychiatric disorders . They can be used in the synthesis of anti-psychotic drugs.
Anti-Arrhythmic Effects
Thiophene derivatives have been found to exhibit anti-arrhythmic effects . They can be used in the development of drugs for treating heart rhythm disorders.
Anti-Anxiety Medication
Compounds based on thiophene have shown potential in the treatment of anxiety disorders . They can be used in the synthesis of anti-anxiety medication.
Anti-Fungal Applications
Thiophene derivatives have demonstrated anti-fungal properties . They can be used in the development of anti-fungal drugs.
Antioxidant Properties
Thiophene-based compounds have been found to possess antioxidant properties . They can be used in the development of drugs with antioxidant effects.
Anti-Mitotic Effects
Thiophene derivatives have shown anti-mitotic effects . They can be used in the development of drugs for treating conditions related to cell division and growth.
Anti-Cancer Applications
Thiophene-based compounds have demonstrated potential in the treatment of cancer . They can be used in the development of anti-cancer drugs.
properties
IUPAC Name |
propyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4S/c1-4-7-21-16(18)14-11(9-22-15(14)17)10-5-6-12(19-2)13(8-10)20-3/h5-6,8-9H,4,7,17H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVRIAMFZKQLRLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)C1=C(SC=C1C2=CC(=C(C=C2)OC)OC)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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